Cas no 4223-03-4 (N-Tert-Octylacrylamide)

• Product Name: N-Tert-Octylacrylamide
• CAS No: 4223-03-4
• MF: C₁₁H₂₁NO
• MW: 183.290543317795
• MDL: MFCD00048259
• CID: 329313
• PubChem ID: 171970
• Update Time: 2025-06-08

N-Tert-Octylacrylamide Chemical and Physical Properties

Names and Identifiers

• 2-Propenamide,N-(1,1,3,3-tetramethylbutyl)-
• N-(1,1,3,3-TETRAMETHYLBUTYL)ACRYLAMIDE
• 2-Acryloylamino-2,4,4-trimethyl-pentan
• N-tert-Octylacrylamide
• tertiary-octyl acrylamide
• N-tert-Octylacrylamide (stabilized with MEHQ)
• N-(2,4,4-trimethylpentan-2-yl)acrylamide (stabilized with MEHQ)
• N-(1,1,3,3-tetramethylbutyl)-Acrylamide
• tert-Octylacrylamide
• N-(2,4,4-trimethylpentan-2-yl)prop-2-enamide
• 2-Propenamide, N-(1,1,3,3-tetramethylbutyl)-
• 0U7G677BFR
• N-(2,4,4-Trimethylpentan-2-yl)acrylamide
• YRDNVESFWXDNSI-UHFFFAOYSA-N
• Acrylamide, N-(1,1,3,3-tetramethylbutyl)-
• NSC9035
• N-t-octylacrylamide
• N-tertoctylacrylamide
• SBB051447
• Acrylamide,1,3,3-
• N-(1,1,3,3-Tetramethylbutyl)-2-propenamide
• AI3-26325
• Tertiary-octylacrylamide
• EC 224-169-7
• EINECS 224-169-7
• Acrylamide,1,3,3-tetramethylbutyl)-
• DTXSID5027564
• SCHEMBL36167
• N-(1,1,3,3-Tetramethylbutyl)acrylamide (stabilized with MEHQ)
• MFCD00048259
• BRN 1759951
• T3861
• N-(1,1,3,3-Tetramethylbutyl)acrylamide, AldrichCPR
• UNII-0U7G677BFR
• 2-Propenamide,1,3,3-tetramethylbutyl)-
• AS-57769
• AKOS009891904
• S-[2-(diethylamino)ethyl]alpha-phenylbenzeneethanethioatehydrochloride
• N-(1,3,3-Tetramethylbutyl)acrylamide
• ACRYLAMIDE, N-(5,5-DIMETHYLHEXYL)-
• 4223-03-4
• Q27237258
• N-(1,1,3,3-Tetramethylbutyl)acrylamide, >/=95%,stabilized with MEHQ
• NSC 9035
• NS00004635
• F21302
• FT-0629063
• 2-Propenamide, N-1,1,3,3-tetramethylbutyl-
• NSC-9035
• t-octyl acrylamide
• DB-050876
• DTXCID107564
• 4-04-00-00772 (Beilstein Handbook Reference)
• N-Tert-Octylacrylamide

• MDL： MFCD00048259
• Inchi： 1S/C11H21NO/c1-7-9(13)12-11(5,6)8-10(2,3)4/h7H,1,8H2,2-6H3,(H,12,13)
• InChI Key： YRDNVESFWXDNSI-UHFFFAOYSA-N
• SMILES： O=C(C=C)NC(C)(C)CC(C)(C)C

Computed Properties

• Exact Mass: 183.16200
• Monoisotopic Mass: 183.162
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.1
• XLogP3: 2.8

Experimental Properties

• Color/Form: OtherSolid
• Density: 0.9±0.1 g/cm3
• Melting Point: 61.0 to 65.0 deg-C
• Boiling Point: 142°C/20mmHg(lit.)
• Flash Point: 171.1±4.8 °C
• Refractive Index: 1.445
• PSA: 29.10000
• LogP: 2.89430
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

N-Tert-Octylacrylamide Security Information

• Symbol:
• Prompt：warning
• Signal Word：warning
• Hazard Statement： H302
• Warning Statement： P264-P270-P301+P312+P330-P501
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• RTECS：UC6485000
• Storage Condition：0-10°C
• Risk Phrases：R36/37/38

Additional information on N-Tert-Octylacrylamide

Introduction to N-Tert-Octylacrylamide (CAS No. 4223-03-4)

N-Tert-Octylacrylamide, a compound with the chemical formula C₁₁H₁₉NO₂ and the CAS number 4223-03-4, is a versatile monomer widely utilized in the field of polymer chemistry and material science. This compound belongs to the class of acrylamide derivatives, characterized by its unique structure and functional properties that make it valuable in various industrial and research applications.

The primary feature of N-Tert-Octylacrylamide is its long alkyl chain, specifically the tert-octyl group, which imparts hydrophobicity and enhances solubility in organic solvents. This property is particularly advantageous in the synthesis of water-insoluble polymers and hydrogels, where it serves as a critical component for improving mechanical strength and thermal stability.

In recent years, N-Tert-Octylacrylamide has garnered significant attention in the development of advanced materials, particularly in the realm of drug delivery systems. Researchers have leveraged its ability to form stable nanoparticles, which can encapsulate therapeutic agents for targeted delivery. This approach has shown promise in enhancing the efficacy of treatments for various diseases, including cancer and infectious disorders.

One of the most notable applications of N-Tert-Octylacrylamide is in the creation of biodegradable polymers. These polymers are essential in medical implants and surgical meshes, where biodegradability minimizes long-term complications. The incorporation of N-Tert-Octylacrylamide into these materials improves their durability while ensuring they degrade safely within the body.

Furthermore, N-Tert-Octylacrylamide has been explored in the field of environmental science for its role in water purification technologies. Its ability to adsorb organic pollutants makes it an effective component in filtration systems designed to clean industrial wastewater. This application aligns with global efforts to develop sustainable practices that reduce environmental impact.

The chemical properties of N-Tert-Octylacrylamide also make it suitable for use in coatings and adhesives. Its resistance to chemicals and UV radiation enhances the longevity of surface treatments applied to metals, plastics, and other materials. This has led to its adoption in automotive coatings, architectural finishes, and protective linings for industrial equipment.

Recent studies have highlighted the potential of N-Tert-Octylacrylamide in nanotechnology, particularly in the development of quantum dots and other nanomaterials. Its compatibility with organic matrices allows for the creation of luminescent materials with applications in electronics and optoelectronics. These advancements underscore its importance as a building block for next-generation technologies.

In conclusion, N-Tert-Octylacrylamide (CAS No. 4223-03-4) is a multifunctional compound with a broad range of applications across multiple industries. Its unique chemical properties enable its use in pharmaceuticals, environmental technology, polymer science, and nanotechnology. As research continues to uncover new possibilities for this versatile monomer, its significance is expected to grow further, driving innovation and sustainability in various sectors.